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Compound of Interest

Compound Name: Pterisolic acid A

Cat. No.: B1151919

An In-depth Technical Guide to Pterisolic Acid A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pterisolic acid A is a naturally occurring ent-kaurane diterpenoid isolated from the fern Pteris
semipinnata.[1][2] As a member of the diterpenoid class of compounds, it possesses a complex
tetracyclic carbon skeleton that has attracted interest for its potential biological activities. This
technical guide provides a comprehensive overview of the physical and chemical properties of
Pterisolic acid A, detailed experimental protocols for its isolation and characterization, and an
exploration of its biological significance.

Physical and Chemical Properties

Pterisolic acid A was first isolated as an amorphous powder.[2] A summary of its key physical
and chemical properties is presented below.
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Property Value Reference
Molecular Formula C20H2605 [2]
Molecular Weight 346.42 g/mol [3]
Appearance Amorphous powder [2]

Optical Rotation [a]Dz -38.5 (c 0.13, MeOH) [2]

CAS Number 1401419-85-9 [3][4]

Spectral Data

The structural elucidation of Pterisolic acid A was achieved through extensive spectroscopic
analysis. The key spectral data are summarized in the following tables.

'H-NMR Spectral Data (CD30D, 3.30 ppm)[2]
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Position OoH (ppm) Multiplicity J (Hz)
la 1.85 m

1B 1.21 m

20 1.68 m

2B 1.58 m

3a 1.45 m

3B 1.35 m

5 2.05 d 11.5

6 5.12 brdd 7.7,6.8
7a 2.25 m

7B 2.15 m

11 5.77 dd 4.0, 3.0
12a 2.55 m

12pB 2.45 m

1l4a 2.85 m

143 2.75 m

17a 6.10 brs

17b 5.74 brs

18 1.39 s

20 1.04 s

13C-NMR Spectral Data (CD30D)[2]
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Position oC (ppm)
1 39.8 (t)
2 19.5 (1)
3 38.5 (t)
4 44.2 (s)
5 56.7 (d)
6 75.1 (d)
7 42.1 (t)
8 52.3 (s)
9 154.3 (s)
10 39.1(s)
11 123.6 (d)
12 34.2 (t)
13 75.1 (s)
14 38.8 (t)
15 204.9 (s)
16 149.6 (s)
17 119.0 (1)
18 29.1 (q)
19 181.5 (s)
20 17.8 (q)

Mass Spectrometry Data

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) data was crucial in
determining the molecular formula of Pterisolic acid A.
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Technique lon Observed miz Calculated m/z Formula

HR-ESI-MS [M+Na]* 369.1622 369.1627 C20H260sNa

Experimental Protocols
Isolation of Pterisolic Acid A

The following protocol is based on the methods described by Wang et al. (2011) for the
isolation of Pterisolic acid A from Pteris semipinnata.[2]
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Figure 1: Workflow for the isolation of Pterisolic acid A.
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o Extraction: The air-dried and powdered whole plants of Pteris semipinnata are extracted
three times with 95% ethanol at room temperature. The solvent is then concentrated under
reduced pressure to yield the crude ethanol extract.

» Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate. The
ethyl acetate fraction, containing the diterpenoids, is collected and concentrated.

o Chromatographic Separation:

o The ethyl acetate fraction is subjected to silica gel column chromatography, eluting with a
gradient of petroleum ether and acetone to yield several fractions.

o Fractions containing the compounds of interest are further purified using a Sephadex LH-
20 column with methanol as the eluent.

o Final purification is achieved by preparative high-performance liquid chromatography
(HPLC) using a methanol-water mobile phase to afford pure Pterisolic acid A.

Structural Elucidation

The structure of Pterisolic acid A was determined using a combination of spectroscopic
techniques.

 NMR Spectroscopy: H-NMR, 3C-NMR, COSY, HMQC, and HMBC spectra were recorded
on a Bruker spectrometer. Chemical shifts are reported in ppm (8) and referenced to the
solvent signals.

e Mass Spectrometry: High-resolution mass spectra were obtained using an ESI-TOF mass
spectrometer.

« Infrared Spectroscopy: IR spectra were recorded on a Fourier transform infrared
spectrophotometer.

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information specifically detailing the biological
activities and associated signaling pathways of Pterisolic acid A. Further research is required
to elucidate its pharmacological potential. The general class of ent-kaurane diterpenoids, to
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which Pterisolic acid A belongs, has been shown to exhibit a wide range of biological
activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. This suggests that
Pterisolic acid A may also possess valuable therapeutic properties that warrant future
investigation.

. . Biological Assays U . . . L
Pterisolic Acid A ((eg., SRy, anti-inflammatoryHTarge‘ Identlflcatlon)—>(5lgnahng Pathway Analysns)—> Lead Compound Optimization
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Figure 2: Logical workflow for future research on Pterisolic acid A.

Conclusion

Pterisolic acid A is a structurally interesting ent-kaurane diterpenoid with well-defined physical
and chemical properties. The detailed spectroscopic data provides a solid foundation for its
identification and characterization. While its biological activities are yet to be fully explored, its
classification within a pharmacologically significant class of natural products suggests that it is
a promising candidate for future drug discovery and development efforts. This technical guide
serves as a foundational resource for researchers interested in further investigating the
potential of Pterisolic acid A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of Pterisolic acid A].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151919#physical-and-chemical-properties-of-
pterisolic-acid-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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